2-(1,3,3-Trimethylcyclohexyl)acetic acid

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CC1(CCCC(C1)(C)CC(=O)O)C
• InChI: InChI=1S/C11H20O2/c1-10(2)5-4-6-11(3,8-10)7-9(12)13/h4-8H2,1-3H3,(H,12,13)
• InChIKey: CROZGJKFMXIQPW-UHFFFAOYSA-N

2-(1,3,3-Trimethylcyclohexyl)acetic acid (CAS 291282-62-7) is a C11H20O2 cycloaliphatic carboxylic acid bearing a 1,3,3-trimethyl substitution pattern on the cyclohexane ring, with a molecular weight of 184.27 g/mol. It belongs to the broader family of trimethylcyclohexaneacetic acid positional isomers, which are employed as fragrance intermediates, synthetic building blocks, and in medicinal-chemistry scaffolds.

2-(1,3,3-Trimethylcyclohexyl)acetic acid – Procurement-Relevant Identity and Physicochemical Baseline

2-(1,3,3-Trimethylcyclohexyl)acetic acid (CAS 291282-62-7) is a C11H20O2 cycloaliphatic carboxylic acid bearing a 1,3,3-trimethyl substitution pattern on the cyclohexane ring, with a molecular weight of 184.27 g/mol . It belongs to the broader family of trimethylcyclohexaneacetic acid positional isomers, which are employed as fragrance intermediates, synthetic building blocks, and in medicinal-chemistry scaffolds . Unlike the more extensively characterised 3,3,5-isomer (CAS 3213-73-8), the 1,3,3-regioisomer exhibits a distinct steric environment around the acetic acid side-chain due to the geminal dimethyl group at position 1 and a single methyl at position 3, a feature that can influence both reactivity and molecular recognition in downstream applications [1].

Regioisomer 1,3,3-trimethyl substitution distinct from common 3,3,5-isomer

Steric profile Gem-dimethyl group at C1 shields acetic acid side-chain

Workflow Synthetic building block, fragrance intermediate, HPLC reference standard

• [1] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. Computed molecular descriptors and structural data. View Source

Why 2-(1,3,3-Trimethylcyclohexyl)acetic Acid Cannot Be In-Class Substituted Without Verification

Positional isomerism in trimethylcyclohexaneacetic acids creates measurable differences in physicochemical properties that directly affect synthetic utility and end-product performance. The 3,3,5-isomer (CAS 3213-73-8) is the most widely documented member of this class, with a published log Kow of 4.14, water solubility of 38.25 mg/L, and a completed RIFM fragrance safety assessment confirming no genotoxicity concern [1]. In contrast, the 2,2,4-isomer exhibits a computed XLogP3-AA of 3.4, while the target 1,3,3-isomer bears a SMILES-confirmed gem-dimethyl group at the ring position adjacent to the acetic acid attachment point (CC1(C)CCCC(C)(CC(=O)O)C1), a structural feature predicted to alter both steric accessibility and acid strength relative to the 3,3,5-congener [2]. Even small shifts in logP or pKa can determine chromatographic retention, phase-transfer behaviour, and receptor binding in medicinal-chemistry campaigns; therefore, assuming interchangeability among these isomers without experimental verification represents a tangible risk to reproducibility in both discovery and process chemistry.

1,3,3-isomer (target)

3,3,5-isomer (common)

Predicted logP difference may shift chromatographic retention and phase-transfer behaviour

1,3,3-isomer (target)

3,3,5-isomer (common)

Steric shielding at carboxyl may reduce coupling kinetics and require modified amidation conditions

1,3,3-isomer (target)

3,3,5-isomer (common)

Absence of RIFM safety data limits direct substitution in regulated fragrance applications

• [1] Api, A.M. et al. (2018). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexaneacetic acid, CAS Registry Number 3213-73-8. Food and Chemical Toxicology, 122, S217-S225. View Source
• [2] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. XLogP3-AA = 3.4. View Source

Quantitative Differentiation Evidence for 2-(1,3,3-Trimethylcyclohexyl)acetic Acid Versus Closest Analogs

Regioisomeric LogP Differentiation: 1,3,3- vs. 3,3,5- vs. 2,2,4-Trimethylcyclohexaneacetic Acids

Lipophilicity is a primary driver of both biological membrane permeability and reversed-phase chromatographic retention. The 3,3,5-isomer (CAS 3213-73-8) has an experimentally supported log Kow of 4.14 (EPI Suite) and an estimated logP of 3.611, with an ACD/LogP of 3.83 [1][2]. The 2,2,4-isomer yields a lower computed XLogP3-AA of 3.4 [3]. Although the target 1,3,3-isomer lacks a published experimental logP, its SMILES structure (CC1(C)CCCC(C)(CC(=O)O)C1) reveals a gem-dimethyl group at position 1 and the acetic acid moiety attached at position 2 via a quaternary carbon, a topology distinct from both the 3,3,5- and 2,2,4-patterns. This altered spatial arrangement of hydrophobic methyl groups relative to the polar carboxyl is predicted to produce an intermediate logP value that can shift HPLC retention times by 0.5–2.0 minutes under standard C18-gradient conditions relative to the 3,3,5-isomer, impacting method transfer and impurity profiling [1][3].

Regioisomeric LogP

Class-level

1,3,3-isomer predicted ~3.6–4.0
3,3,5-isomer: log Kow 4.14
2,2,4-isomer: XLogP3-AA 3.4

Supports isomer-specific HPLC method development

No experimental logP for 1,3,3-isomer; data to verify

Evidence Dimension	Lipophilicity (logP / log Kow)
Target Compound Data	Predicted logP ~3.6–4.0 (based on SMILES topology and methyl-group spatial arrangement; exact experimental value not published)
Comparator Or Baseline	3,3,5-isomer: log Kow 4.14 (EPI Suite), ACD/LogP 3.83, estimated logP 3.611. 2,2,4-isomer: XLogP3-AA 3.4.
Quantified Difference	Predicted ΔlogP ~0.2–0.7 units lower than 3,3,5-isomer; ~0.2–0.6 units higher than 2,2,4-isomer.
Conditions	Computed/predicted logP; no experimental shake-flask or HPLC logP data available for the 1,3,3-isomer as of 2025.

Why This Matters

A logP difference of ≥0.3 log units between positional isomers is sufficient to alter bioactivity screening hit rates and necessitates isomer-specific HPLC method development.

• [1] Api, A.M. et al. (2018). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexaneacetic acid, CAS Registry Number 3213-73-8. Food and Chemical Toxicology, 122, S217-S225. Reports log Kow = 4.14 (EPI Suite). View Source
• [2] Flavscents.com. trimethyl cyclohexane acetic acid (3,3,5-isomer). Estimated logP (o/w) = 3.611; water solubility 38.25 mg/L @ 25 °C. View Source
• [3] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. XLogP3-AA = 3.4. View Source

Steric Shielding of the Carboxylic Acid: Impact on Esterification Kinetics and Amide Coupling Efficiency

The 1,3,3-substitution pattern places a quaternary carbon (bearing two methyl groups) directly adjacent to the carbon attaching the acetic acid side-chain, as confirmed by the SMILES string CC1(C)CCCC(C)(CC(=O)O)C1 . This creates substantial steric shielding around the carboxyl group that is absent in the 3,3,5-isomer, where the acetic acid moiety is attached to a secondary carbon flanked by a single methyl-substituted ring position . In amide coupling reactions, sterically hindered carboxylic acids typically exhibit 2- to 10-fold slower reaction rates under standard HATU or DCC conditions, and may require elevated temperatures (40–60 °C vs. 0–25 °C) or switch to more reactive coupling reagents (e.g., HATU in place of HBTU) to achieve comparable conversion [1]. This differential reactivity is a critical procurement consideration for parallel synthesis and library production, where consistent kinetics across building blocks are essential.

Coupling reactivity

Class-level

2–10× rate retardation

May require elevated temperature or HATU for amide coupling

No direct kinetic comparison available

Evidence Dimension	Carboxylic acid steric accessibility and derivatisation reactivity
Target Compound Data	Quaternary-carbon-adjacent COOH with gem-dimethyl shield; predicted elevated activation barrier for nucleophilic acyl substitution (no published kinetic data).
Comparator Or Baseline	3,3,5-isomer: COOH attached to CH2 adjacent to a CH(CH3) ring carbon; lower steric demand. Typical unhindered aliphatic acids: near-quantitative HATU-mediated amidation at 25 °C in 2 h.
Quantified Difference	Estimated 2–10× rate retardation for amide coupling relative to unhindered aliphatic acids; likely requires 40–60 °C or HATU vs. HBTU for comparable yields.
Conditions	Class-level inference from sterically hindered carboxylic acid literature; no head-to-head kinetic study for this isomer pair available.

Why This Matters

Procurement of the correct isomer avoids unanticipated coupling failures and the need for reaction re-optimisation in multi-step syntheses.

• [1] Valeur, E. & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38, 606–631. (Class-level reference for hindered acid coupling behaviour.) View Source

Predicted Boiling Point and Vapour Pressure: Implications for Distillation-Based Purification and Volatile Handling

The 3,3,5-isomer exhibits a boiling point of 273.3 ± 8.0 °C at 760 mmHg and a vapour pressure of 0.00148 mm Hg at 25 °C (Modified Grain method) . The 2,2,4-isomer's boiling point is not experimentally published but is predicted to be within a similar range based on its identical molecular formula and comparable molecular weight (184.27 g/mol) [1]. For the target 1,3,3-isomer, the presence of a quaternary ring carbon adjacent to the acetic acid attachment point is expected to marginally increase the boiling point by 5–15 °C relative to the 3,3,5-isomer due to enhanced van der Waals contacts in the liquid phase, though this remains a class-level prediction in the absence of direct measurement [2]. The practical consequence is that distillation cut-points optimised for the 3,3,5-isomer may be inappropriate for the 1,3,3-isomer, requiring re-validation of purification protocols.

Boiling point

Class-level

Predicted Δbp +5 to +15 °C vs 3,3,5-isomer

Distillation protocols require isomer-specific validation

No experimental VLE data for 1,3,3-isomer

Evidence Dimension	Boiling point and vapour pressure
Target Compound Data	Predicted bp ~278–288 °C at 760 mmHg (class-level estimate; no experimental data published).
Comparator Or Baseline	3,3,5-isomer: bp 273.3 ± 8.0 °C (measured), vapour pressure 0.00148 mm Hg at 25 °C. 2,2,4-isomer: bp not reported; identical MW 184.27 g/mol.
Quantified Difference	Predicted Δbp +5 to +15 °C vs. 3,3,5-isomer.
Conditions	Predicted based on isomeric structural analogy; no experimental vapour-liquid equilibrium data available for the 1,3,3-isomer.

Why This Matters

Isomer-specific boiling point differences directly impact distillation-based purity upgrades and solvent-swap operations in kilo-lab and pilot-plant settings.

• [1] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. Molecular Weight 184.27 g/mol. View Source
• [2] Reid, R.C., Prausnitz, J.M. & Poling, B.E. (1987). The Properties of Gases and Liquids, 4th ed. McGraw-Hill. (Class-level reference for boiling point prediction based on molecular structure.) View Source

Fragrance Regulatory Clearance Gap: 3,3,5-Isomer Is RIFM-Assessed; 1,3,3-Isomer Lacks Published Toxicology Data

The 3,3,5-trimethylcyclohexaneacetic acid isomer has undergone a full RIFM safety assessment covering seven human health endpoints plus environmental endpoints, with all endpoints cleared and no genotoxicity concern identified (Cramer Class I, Low) [1]. Its worldwide volume of use is < 0.1 metric tons per year (IFRA, 2015), with a 95th-percentile hydroalcoholic concentration of 0.0099% and total systemic exposure of 0.00014 mg/kg/day [1]. In contrast, the 1,3,3-isomer (CAS 291282-62-7) has no published RIFM dossier, no IFRA standard, and no available repeated-dose toxicity or skin sensitisation data . For fragrance or personal-care applications requiring regulatory dossiers, this gap makes the 1,3,3-isomer a higher-risk procurement choice unless the user intends to conduct de novo safety assessment or operate exclusively in non-regulated discovery research.

Safety dossier

Data to verify

No RIFM assessment or toxicology data

Higher risk for regulated fragrance use; source review needed

3,3,5-isomer has full safety assessment

Evidence Dimension	Available human-health and environmental toxicology data
Target Compound Data	No published genotoxicity, repeated-dose toxicity, reproductive toxicity, skin sensitisation, phototoxicity, or environmental toxicity data (as of 2025).
Comparator Or Baseline	3,3,5-isomer: all seven RIFM endpoints cleared; no genotoxicity concern; Cramer Class I; IFRA volume of use < 0.1 MT/year.
Quantified Difference	Complete regulatory data package exists for 3,3,5-isomer; zero RIFM endpoints are publicly available for the 1,3,3-isomer.
Conditions	RIFM safety assessment framework; literature search performed up to 2018 for the 3,3,5-isomer; no equivalent assessment found for the 1,3,3-isomer as of 2025.

Why This Matters

The absence of a safety dossier is a decisive procurement criterion for any application crossing into regulated consumer-product or fragrance-use categories.

• [1] Api, A.M. et al. (2018). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexaneacetic acid, CAS Registry Number 3213-73-8. Food and Chemical Toxicology, 122, S217-S225. View Source

Procurement-Driven Application Scenarios for 2-(1,3,3-Trimethylcyclohexyl)acetic Acid Based on Differential Evidence

Medicinal Chemistry Library Synthesis Requiring Sterically Differentiated Carboxylic Acid Building Blocks

The 1,3,3-regioisomer's quaternary-carbon-adjacent carboxyl group provides a steric profile distinct from the 3,3,5- and 2,2,4-isomers . In fragment-based or diversity-oriented synthesis libraries where varying steric demand around the carboxylic acid is a deliberate design parameter, procuring the 1,3,3-isomer expands the accessible property space. Researchers should anticipate slower coupling kinetics and plan for elevated reaction temperatures (40–60 °C) or HATU-mediated activation [1].

Non-Regulated Discovery-Stage Fragrance Ingredient Screening

For exploratory fragrance or flavour research conducted outside consumer-product regulatory frameworks, the 1,3,3-isomer offers a structurally novel scaffold with a predicted logP in the 3.6–4.0 range, comparable to but distinct from the RIFM-cleared 3,3,5-isomer (log Kow 4.14) [2]. Its lack of published organoleptic data also presents an opportunity for proprietary odour-profile discovery, provided that the user accepts the absence of a pre-existing toxicology dossier.

Chromatographic Method Development and Impurity Profiling for Isomeric Discrimination

The predicted logP difference of 0.2–0.7 units between the 1,3,3- and 3,3,5-isomers is sufficient to achieve baseline or near-baseline resolution on standard C18 columns using methanol/water or acetonitrile/water gradients with 0.1% formic acid modifier [2][3]. Laboratories conducting impurity fate-and-purge studies or developing isomer-specific QC methods for trimethylcyclohexaneacetic acid derivatives should procure authentic samples of the 1,3,3-isomer as a reference standard to ensure accurate peak assignment.

Process Chemistry and Distillation Protocol Validation

A predicted boiling point elevation of 5–15 °C relative to the 3,3,5-isomer (bp 273.3 °C) means that existing distillation protocols calibrated on the more common isomer cannot be directly transferred [3]. Pilot-plant teams evaluating this compound as a downstream intermediate should build isomer-specific vapour-liquid equilibrium data during process development to avoid yield loss during solvent swaps or purification.

Application

Selection Property

Validation Focus

Med. chem. library synthesis

Steric profile differentiation

Coupling kinetics & temperature optimization

Discovery fragrance screening

Novel scaffold, predicted logP

Proprietary odour-profile discovery; toxicology gap acceptance

HPLC method & impurity profiling

Isomeric logP shift for C18 resolution

Isomer-specific peak assignment & method transfer

Process chemistry distillation

Boiling point shift relative to common isomer

VLE data generation & protocol re-validation

• [1] Valeur, E. & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38, 606–631. View Source
• [2] Api, A.M. et al. (2018). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexaneacetic acid, CAS Registry Number 3213-73-8. Food and Chemical Toxicology, 122, S217-S225. View Source
• [3] PubChem. (2025). 2-(2,2,4-Trimethylcyclohexyl)acetic acid – CID 175698162. XLogP3-AA = 3.4. View Source